Cas no 75689-09-7 (4-Bromo-2-(methoxyimino)-3-oxobutanoic acid)

4-Bromo-2-(methoxyimino)-3-oxobutanoic acid structure
75689-09-7 structure
Product Name:4-Bromo-2-(methoxyimino)-3-oxobutanoic acid
CAS No:75689-09-7
MF:C5H6BrNO4
MW:224.009440898895
CID:2674605
PubChem ID:53651215
Update Time:2025-04-21

4-Bromo-2-(methoxyimino)-3-oxobutanoic acid Chemical and Physical Properties

Names and Identifiers

    • 4-Bromo-2-methoxyimino-3-oxobutyric acid
    • 4-bromo-2-methoxyiminoacetoacetic acid
    • 4-BROMO-2-(METHOXYIMINO)-3-OXOBUTANOIC ACID
    • DB-205776
    • 537693-38-2
    • AMTTUPGTZVAKBF-UHFFFAOYSA-N
    • 4-bromo-2-methoxyimino-3-oxo-butyric acid
    • DTXSID20705686
    • 4-bromo-2-methoxyimino-3-oxo butyric acid
    • SCHEMBL4811123
    • 75689-09-7
    • 4-Bromo-2-(methoxyimino)-3-oxobutanoic acid
    • Inchi: 1S/C5H6BrNO4/c1-11-7-4(5(9)10)3(8)2-6/h2H2,1H3,(H,9,10)
    • InChI Key: AMTTUPGTZVAKBF-UHFFFAOYSA-N
    • SMILES: BrCC(C(C(=O)O)=NOC)=O

Computed Properties

  • Exact Mass: 222.94802Da
  • Monoisotopic Mass: 222.94802Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 4
  • Complexity: 201
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 1.5
  • Topological Polar Surface Area: 76Ų
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